Cas no 2171342-22-4 ((2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidine-2-carboxylic acid)

• Product Name: (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidine-2-carboxylic acid
• CAS No: 2171342-22-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6125239
• PubChem ID: 165574685
• Update Time: 2025-10-28

(2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidine-2-carboxylic acid
• (2S)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]piperidine-2-carboxylic acid
• 2171342-22-4
• EN300-1538902

• Inchi： 1S/C26H30N2O5/c1-17(24(29)28-15-7-6-12-23(28)25(30)31)13-14-27-26(32)33-16-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,17,22-23H,6-7,12-16H2,1H3,(H,27,32)(H,30,31)/t17?,23-/m0/s1
• InChI Key： AWYAZICNLGTCBM-VXLWULRPSA-N
• SMILES： O=C(C(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidine-2-carboxylic acid

Comprehensive Guide to (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidine-2-carboxylic acid (CAS No. 2171342-22-4)

(2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidine-2-carboxylic acid (CAS No. 2171342-22-4) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are essential for solid-phase peptide synthesis (SPPS). The Fmoc group (9-fluorenylmethoxycarbonyl) serves as a temporary protecting group for the amino functionality, enabling controlled peptide chain elongation.

The molecular structure of (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidine-2-carboxylic acid features a piperidine-2-carboxylic acid backbone, which is a common motif in bioactive molecules. The presence of the 2-methylbutanoyl side chain enhances its versatility in medicinal chemistry applications. Researchers often utilize this compound for designing novel peptide-based therapeutics, including enzyme inhibitors and receptor modulators.

One of the key advantages of (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidine-2-carboxylic acid is its compatibility with automated peptide synthesizers. The Fmoc-protected amino acid derivatives are preferred in modern peptide synthesis due to their mild deprotection conditions, which minimize side reactions. This makes the compound highly valuable for producing high-purity peptides for drug discovery and biochemical studies.

In recent years, the demand for Fmoc-protected amino acids like (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidine-2-carboxylic acid has surged, driven by advancements in peptide-based drug development. Peptides are increasingly recognized for their high specificity and low toxicity, making them attractive candidates for treating diseases such as cancer, diabetes, and autoimmune disorders. The compound's role in synthesizing peptide therapeutics aligns with the growing trend toward personalized medicine.

Another notable application of (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidine-2-carboxylic acid is in the development of peptide vaccines. With the global focus on vaccine innovation, particularly in response to emerging infectious diseases, researchers are exploring peptide-based platforms for their ability to elicit targeted immune responses. The compound's structural features make it a valuable building block for antigen design.

From a synthetic chemistry perspective, (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidine-2-carboxylic acid offers excellent solubility in common organic solvents such as dimethylformamide (DMF) and dichloromethane (DCM). This property facilitates its use in solution-phase peptide coupling reactions, broadening its utility beyond solid-phase synthesis. Additionally, the compound exhibits good stability under standard storage conditions, ensuring consistent performance in laboratory settings.

The market for Fmoc-protected amino acids is projected to grow significantly, with (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidine-2-carboxylic acid playing a pivotal role. Pharmaceutical companies and contract research organizations (CROs) are investing heavily in peptide-based therapies, further driving demand. Suppliers of this compound are focusing on high-purity production to meet the stringent requirements of drug development pipelines.

For researchers working with (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidine-2-carboxylic acid, it is essential to follow best practices in handling and storage. Although the compound is not classified as hazardous, proper laboratory protocols should be observed to maintain its integrity. Storing the material in a cool, dry place away from light ensures long-term stability.

In summary, (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidine-2-carboxylic acid (CAS No. 2171342-22-4) is a critical reagent in peptide synthesis, with broad applications in drug discovery and vaccine development. Its unique structural attributes and compatibility with modern synthetic techniques make it indispensable for advancing biomedical research. As the field of peptide therapeutics continues to expand, this compound will remain at the forefront of innovation.